Cas no 145400-90-4 (Trichothec-9-ene-4,15-diol, 12,13-epoxy-, 4-[(2Z,4E,6R,7R)-6,7-dihydroxy-2,4-octadienoate] 15-[(3E)-5-hydroxy-3-methyl-3-pentenoate], (4β)-)
145400-90-4 structure
Product Name:Trichothec-9-ene-4,15-diol, 12,13-epoxy-, 4-[(2Z,4E,6R,7R)-6,7-dihydroxy-2,4-octadienoate] 15-[(3E)-5-hydroxy-3-methyl-3-pentenoate], (4β)-
CAS No:145400-90-4
MF:C29H40O9
MW:532.63g/molg/mol
CID:202207
PubChem ID:122706879
Update Time:2024-03-01
Trichothec-9-ene-4,15-diol, 12,13-epoxy-, 4-[(2Z,4E,6R,7R)-6,7-dihydroxy-2,4-octadienoate] 15-[(3E)-5-hydroxy-3-methyl-3-pentenoate], (4β)- Chemical and Physical Properties
Names and Identifiers
-
- Trichothec-9-ene-4,15-diol,12,13-epoxy-, 4-[(2Z,4E,6R,7R)-6,7-dihydroxy-2,4-octadienoate]15-[(3E)-5-hydroxy-3-methyl-3-pentenoate], (4b)- (9CI)
- Trichothec-9-ene-4,15-diol,12,13-epoxy-, 4-[(2Z,4E,6R,7R)-6,7-dihydroxy-2,4-octadienoate]15-[(3E)-5-hydroxy-3-methyl-3-penten
- Spiro[2,5-methano-1-benzoxepin-10,2'-oxirane], trichothec-9-ene-4,15-diolderiv.
- Trichothec-9-ene-4,15-diol,12,13-epoxy-, 4-(6,7-dihydroxy-2,4-octadienoate)15-(5-hydroxy-3-methyl-3-pentenoate), [4b(2Z,4E,6R,7R),15(E)]-
- Trichoverrin C
- ZR4082285J
- CID 122706879
- Trichothec-9-ene-4,15-diol, 12,13-epoxy-, 4-[(2Z,4E,6R,7R)-6,7-dihydroxy-2,4-octadienoate] 15-[(3E)-5-hydroxy-3-methyl-3-pentenoate], (4β)-
- UNII-ZR4082285J
- [(1S,2R,7R,9R,11R,12S)-2-[[(E)-5-hydroxy-3-methylpent-3-enoyl]oxymethyl]-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-11-yl] (2Z,4E,6R,7R)-6,7-dihydroxyocta-2,4-dienoate
- 145400-90-4
- TRICHOTHEC-9-ENE-4,15-DIOL, 12,13-EPOXY-, 4-((2Z,4E,6R,7R)-6,7-DIHYDROXY-2,4-OCTADIENOATE) 15-((3E)-5-HYDROXY-3-METHYL-3-PENTENOATE), (4.BETA.)-
- Trichothec-9-ene-4,15-diol, 12,13-epoxy-, 4-((2Z,4E,6R,7R)-6,7-dihydroxy-2,4-octadienoate) 15-((3E)-5-hydroxy-3-methyl-3-pentenoate), (4beta)-
- CHEBI:212468
-
- Inchi: 1S/C29H40O9/c1-18-9-11-28(16-35-26(34)14-19(2)10-12-30)23(13-18)37-24-15-22(27(28,4)29(24)17-36-29)38-25(33)8-6-5-7-21(32)20(3)31/h5-8,10,13,20-24,30-32H,9,11-12,14-17H2,1-4H3/b7-5+,8-6-,19-10+/t20-,21-,22-,23-,24-,27-,28-,29+/m1/s1
- InChI Key: PVKFSHHZALBPOK-YFSQMDEOSA-N
- SMILES: O1C[C@]21[C@H]1C[C@H]([C@]2(C)[C@@]2(COC(C/C(=C/CO)/C)=O)CCC(C)=C[C@H]2O1)OC(/C=C\C=C\[C@H]([C@@H](C)O)O)=O
Computed Properties
- Exact Mass: 532.267
- Monoisotopic Mass: 532.267
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 38
- Rotatable Bond Count: 12
- Complexity: 1040
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 135
- XLogP3: 1.5
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- Boiling Point: 681.2±55.0 °C(Predicted)
- pka: 13.81±0.20(Predicted)
Trichothec-9-ene-4,15-diol, 12,13-epoxy-, 4-[(2Z,4E,6R,7R)-6,7-dihydroxy-2,4-octadienoate] 15-[(3E)-5-hydroxy-3-methyl-3-pentenoate], (4β)- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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